Cas no 2138303-64-5 (5-(Butan-2-yl)-2-(difluoromethyl)furan-3-carbaldehyde)

• Product Name: 5-(Butan-2-yl)-2-(difluoromethyl)furan-3-carbaldehyde
• CAS No: 2138303-64-5
• MF: C₁₀H₁₂F₂O₂
• MW: 202.197890281677
• CID: 5905556
• PubChem ID: 165841954
• Update Time: 2025-06-08

5-(Butan-2-yl)-2-(difluoromethyl)furan-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(butan-2-yl)-2-(difluoromethyl)furan-3-carbaldehyde
• EN300-705281
• 2138303-64-5
• 5-(Butan-2-yl)-2-(difluoromethyl)furan-3-carbaldehyde

• Inchi： 1S/C10H12F2O2/c1-3-6(2)8-4-7(5-13)9(14-8)10(11)12/h4-6,10H,3H2,1-2H3
• InChI Key： HKMHRYKDXAWLLP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C=C(C(C)CC)O1)F

Computed Properties

• Exact Mass: 202.08053595g/mol
• Monoisotopic Mass: 202.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-(Butan-2-yl)-2-(difluoromethyl)furan-3-carbaldehyde

Comprehensive Overview of 5-(Butan-2-yl)-2-(difluoromethyl)furan-3-carbaldehyde (CAS No. 2138303-64-5)

5-(Butan-2-yl)-2-(difluoromethyl)furan-3-carbaldehyde (CAS No. 2138303-64-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique furan ring and difluoromethyl substituent, serves as a versatile intermediate for the development of novel bioactive molecules. Its molecular structure combines a butan-2-yl side chain with an aldehyde functional group, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated organic compounds like 5-(Butan-2-yl)-2-(difluoromethyl)furan-3-carbaldehyde has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in designing enzyme inhibitors and antiviral agents, aligning with current trends in precision medicine and targeted therapy. The compound's CAS No. 2138303-64-5 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 5-(Butan-2-yl)-2-(difluoromethyl)furan-3-carbaldehyde involves multi-step organic reactions, including furan ring functionalization and electrophilic substitution. Its difluoromethyl group is a key feature, as fluorine atoms are known to improve lipophilicity and binding affinity in drug candidates. This aligns with the industry's focus on structure-activity relationship (SAR) studies, a hot topic in AI-driven drug design platforms.

From an industrial perspective, CAS No. 2138303-64-5 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring catalytic methods to optimize its production, reducing waste and energy consumption—a priority for ESG (Environmental, Social, and Governance)-compliant practices. These efforts resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Analytical characterization of 5-(Butan-2-yl)-2-(difluoromethyl)furan-3-carbaldehyde typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent pharmaceutical-grade standards, a critical requirement for regulatory submissions. The compound's aldehyde moiety also makes it a candidate for click chemistry applications, a trending area in bioconjugation research.

In summary, 5-(Butan-2-yl)-2-(difluoromethyl)furan-3-carbaldehyde (CAS No. 2138303-64-5) represents a cutting-edge intersection of fluorine chemistry and heterocyclic synthesis. Its applications span from drug development to material innovation, driven by the evolving needs of life sciences and industrial biotechnology. As research continues, this compound is poised to play a pivotal role in addressing challenges like drug resistance and therapeutic selectivity.